2-[2-(2-Sulfosulfanylethylamino)ethyl]pyridine

• CAS No.: 70020-59-6
• Molecular Formula: C9H14N2O3S2
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 2-[2-(2-sulfosulfanylethylamino)ethyl]pyridine
• InChI: InChI=1S/C9H14N2O3S2/c12-16(13,14)15-8-7-10-6-4-9-3-1-2-5-11-9/h1-3,5,10H,4,6-8H2,(H,12,13,14)
• InChI Key: QSFZWOBEWWLVCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNCCSS(=O)(=O)O

Description

NIOSH/KJ2558000 is a chemical compound listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides essential information on various chemicals, including their properties, hazards, and safety measures. NIOSH/KJ2558000 is recognized for its industrial significance and potential health impacts in occupational settings .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of NIOSH/KJ2558000 involves specific synthetic routes and reaction conditions. These methods are detailed in the NIOSH Manual of Analytical Methods (NMAM), which includes protocols for sampling and analysis of workplace contaminants . The synthesis typically involves controlled chemical reactions under specific temperature and pressure conditions to ensure the purity and stability of the compound.

Industrial Production Methods: Industrial production of NIOSH/KJ2558000 follows standardized procedures to maintain consistency and safety. The methods include large-scale chemical reactions in industrial reactors, followed by purification processes to remove impurities. The production is monitored to comply with safety regulations and environmental standards .

Chemical Reactions Analysis

Types of Reactions: NIOSH/KJ2558000 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of specific reagents and catalysts.

Common Reagents and Conditions:

Oxidation: Involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Utilizes reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Occurs in the presence of nucleophiles or electrophiles, depending on the nature of the substituent group.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

NIOSH/KJ2558000 has diverse applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and analytical methods.

Biology: Employed in studies related to cellular processes and biochemical pathways.

Medicine: Investigated for its potential therapeutic effects and interactions with biological targets.

Industry: Utilized in the manufacturing of industrial products and materials

Mechanism of Action

The mechanism of action of NIOSH/KJ2558000 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

• Volatile Organic Compounds (VOCs)
• Nitroaromatic Compounds
• Polycyclic Aromatic Compounds (PACs)

Comparison: NIOSH/KJ2558000 is unique in its chemical structure and properties compared to similar compounds. While VOCs and PACs are known for their volatility and aromatic nature, NIOSH/KJ2558000 has distinct reactivity and applications. Nitroaromatic compounds share some similarities in terms of chemical reactions but differ in their specific uses and effects .